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Compound of Interest

Compound Name: Monohexyl pimelate

Cat. No.: B15379531 Get Quote

Essential Safety and Handling Guide for
Monohexyl Pimelate
This guide provides crucial safety and logistical information for the handling and disposal of

Monohexyl pimelate. It is intended for laboratory personnel, including researchers, scientists,

and professionals in drug development, to ensure safe operational procedures.

Chemical Identifier: Monohexyl pimelate Formula: C13H24O4 Molecular Weight: 244.33

g/mol CAS Number: Not available. For safety guidance, refer to the parent compound, Pimelic

Acid (CAS: 111-16-0), and related dicarboxylic acid monoesters.

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for Monohexyl pimelate is not readily available, the

hazard profile can be inferred from its parent compound, Pimelic Acid, and general knowledge

of dicarboxylic acid monoesters. Pimelic acid is known to cause serious eye irritation and may

cause respiratory irritation[1][2]. Esters, while generally of low toxicity, can be irritating to the

skin and eyes[3]. Therefore, it is prudent to handle Monohexyl pimelate with appropriate

precautions to mitigate these potential risks.

Personal Protective Equipment (PPE)
The following table summarizes the essential personal protective equipment required for

handling Monohexyl pimelate to minimize exposure and ensure personal safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15379531?utm_src=pdf-interest
https://www.benchchem.com/product/b15379531?utm_src=pdf-body
https://www.benchchem.com/product/b15379531?utm_src=pdf-body
https://www.benchchem.com/product/b15379531?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-5270-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzYzMzJ8YXBwbGljYXRpb24vcGRmfGFEZGxMMmhtTWk4NU1UZ3hNamc0TlRZeU56RTRMMU5FUWw4MU1qY3dYMEZWWDBWT0xuQmtaZ3xlZmViYWE5ZDQzZTM5ZjY0YmI0ZDZmYTY4MzY3ZWI4YjJhYWRhYjljNDg3NTJkZmVkMjMzMzc5OWM4YTU5OTk2
https://www.carlroth.com/medias/SDB-5270-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA4NjN8YXBwbGljYXRpb24vcGRmfGFHVTRMMmhtTWk4NU1UZ3hNamc0TlRJNU9UVXdMMU5FUWw4MU1qY3dYMGRDWDBWT0xuQmtaZ3xlOWE0YzI1ZjM3YzA2OTRiOWI0MDNkOTZmNjk5ZmY2MzY0ZDRmNzE0ZTFjZWVhY2Y2NmRiYThiMmMxMTFkMWUw
https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/4860775
https://www.benchchem.com/product/b15379531?utm_src=pdf-body
https://www.benchchem.com/product/b15379531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15379531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part PPE Item Material/Standard Rationale

Hands
Chemical-resistant

gloves
Nitrile or Neoprene

To protect against skin

contact and potential

irritation. These

materials offer good

resistance to a range

of chemicals.[4][5]

Eyes

Safety glasses with

side shields or

chemical splash

goggles

ANSI Z87.1 compliant

To protect eyes from

splashes and aerosols

that can cause serious

irritation.[4][6]

Face Face shield -

To be worn in addition

to safety glasses or

goggles when there is

a significant risk of

splashing.[4][5]

Body Laboratory coat Standard

To protect skin and

personal clothing from

contamination.

Respiratory

Use in a well-

ventilated area or

chemical fume hood

-

To prevent inhalation

of any potential

vapors or aerosols,

which may cause

respiratory irritation.[2]

[7]

Experimental Protocols: Safe Handling and Disposal
Handling Procedures:

Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the

nearest eyewash station and safety shower.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.
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Dispensing: Conduct all weighing and dispensing of Monohexyl pimelate in a well-

ventilated area or a chemical fume hood to minimize inhalation exposure.

Manipulation: When performing reactions or other manipulations, use appropriate laboratory

glassware and equipment. Avoid generating dust or aerosols.

Spills: In the event of a small spill, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand) and place it in a sealed container for disposal. For larger spills, evacuate

the area and follow your institution's emergency procedures.

Disposal Plan:

Waste Collection: All waste materials contaminated with Monohexyl pimelate, including

used gloves, absorbent materials, and empty containers, should be collected in a

designated, labeled hazardous waste container.

Waste Disposal: Dispose of the chemical waste in accordance with local, state, and federal

regulations. Do not pour down the drain[2]. Contact your institution's Environmental Health

and Safety (EHS) department for specific disposal procedures.

Logical Workflow for Handling Monohexyl Pimelate
The following diagram illustrates the step-by-step workflow for the safe handling of Monohexyl
pimelate, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Monohexyl pimelate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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